![molecular formula C9H9NO2 B1331193 n-(3-Formylphenyl)acetamide CAS No. 59755-25-8](/img/structure/B1331193.png)
n-(3-Formylphenyl)acetamide
Overview
Description
N-(3-Formylphenyl)acetamide (NFPAA) is a chemical compound belonging to the class of compounds known as amides. It is an organic compound with a molecular formula of C9H9NO2 and a molecular weight of 169.2 g/mol. NFPAA is a colorless liquid with a pungent odor and is soluble in water and other organic solvents. NFPAA is widely used in pharmaceutical, agrochemical, and industrial applications.
Scientific Research Applications
Intermediate for Antimalarial Drugs Synthesis :N-(2-Hydroxyphenyl)acetamide, closely related to N-(3-Formylphenyl)acetamide, is an intermediate in the natural synthesis of antimalarial drugs. This compound is synthesized using chemoselective monoacetylation, employing catalysts like Novozym 435, with vinyl acetate identified as the best acyl donor for the reaction (Magadum & Yadav, 2018).
Production of Azo Disperse Dyes :N-(3-Amino-4-methoxyphenyl)acetamide, another derivative, plays a crucial role in producing azo disperse dyes. A Pd / C catalyst was developed for the efficient hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide, showing 99.3% selectivity (Zhang Qun-feng, 2008).
Potential Anticancer, Anti-Inflammatory, and Analgesic Agent :Synthesized derivatives of this compound, specifically 2-(substituted phenoxy)-N-(1-phenylethyl)acetamide derivatives, have shown potential as anticancer, anti-inflammatory, and analgesic agents. These compounds, particularly those with halogens on the aromatic ring, demonstrated significant activity in these areas (Rani, Pal, Hegde, & Hashim, 2014).
Enhanced Photocatalytic Redox Performance :Acetamide-assisted in situ strategies have been designed to synthesize modified graphitic carbon nitride with notably enhanced visible-light photocatalytic performance. This advancement is significant in oxidation of organic pollutants and reduction of proton to hydrogen, demonstrating the compound's utility in environmental applications (Zhang et al., 2023).
Studying Structural Phase Stability :N-(4-Hydroxyphenyl)acetamide (paracetamol) has been used to study structural phase stability at high pressure. Raman spectroscopy identified new forms of paracetamol, contributing to our understanding of its polymorphism and material properties under varying conditions (Smith, Bishop, Montgomery, Hamilton, & Vohra, 2014).
Non-Linear Optical Material :Compounds like N-(3-nitrophenyl)acetamide have been explored as organic non-linear optical materials. These materials are crucial in various optical and photonic applications, including telecommunications and information processing (Mahalakshmi, Upadhyaya, & Row, 2002).
Antibacterial Activity Against MRSA :N-substituted phenyl acetamide benzimidazole derivatives have been synthesized and systematically analyzed for their antibacterial activity, particularly against Methicillin-Resistant Staphylococcus aureus (MRSA). These findings highlight the compound's potential in developing new antibacterial agents (Chaudhari et al., 2020).
Synthesis of Anticancer Drugs :N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide has been synthesized and investigated for its potential as an anticancer drug. Molecular docking analysis targeting specific receptors like VEGFr further underscores its therapeutic potential (Sharma et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
N-(3-formylphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-7(12)10-9-4-2-3-8(5-9)6-11/h2-6H,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBKWZUVMKBNTFP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC(=C1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60292641 | |
Record name | n-(3-formylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60292641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
59755-25-8 | |
Record name | 59755-25-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84314 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | n-(3-formylphenyl)acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60292641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-(3-formylphenyl)acetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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